Cas no 2918779-68-5 (6-Cyclobutoxypyridine-2,3-diamine hydrochloride)

• Product Name: 6-Cyclobutoxypyridine-2,3-diamine hydrochloride
• CAS No: 2918779-68-5
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6627004
• PubChem ID: 166600429
• Update Time: 2026-03-12

6-Cyclobutoxypyridine-2,3-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyclobutoxypyridine-2,3-diamine hydrochloride
• 2918779-68-5
• G73355

• Inchi： 1S/C9H13N3O.ClH/c10-7-4-5-8(12-9(7)11)13-6-2-1-3-6;/h4-6H,1-3,10H2,(H2,11,12);1H
• InChI Key： WYHCEMUDRMAZKK-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C(N)N=1)N)C1CCC1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2Ų

Additional information on 6-Cyclobutoxypyridine-2,3-diamine hydrochloride

Introduction to 6-Cyclobutoxypyridine-2,3-diamine hydrochloride (CAS No. 2918779-68-5)

6-Cyclobutoxypyridine-2,3-diamine hydrochloride (CAS No. 2918779-68-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of pyridine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Cyclobutoxypyridine-2,3-diamine hydrochloride, particularly the presence of a cyclobutoxy group and two amino substituents, make it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of 6-Cyclobutoxypyridine-2,3-diamine hydrochloride consists of a pyridine ring substituted at the 6-position with a cyclobutoxy group, while the 2- and 3-positions are functionalized with amino groups. This arrangement confers specific steric and electronic properties that can influence its interactions with biological targets. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential as pharmacological agents. Pyridine derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound 6-Cyclobutoxypyridine-2,3-diamine hydrochloride represents an intriguing example of such a derivative, with its dual functionality providing multiple points of interaction with biological systems.

One of the most compelling aspects of 6-Cyclobutoxypyridine-2,3-diamine hydrochloride is its potential as a scaffold for drug design. The cyclobutoxy group introduces rigidity to the molecule, which can enhance binding affinity and selectivity towards specific targets. Additionally, the presence of two amino groups allows for further derivatization, enabling the creation of libraries of analogs with tailored properties. This flexibility makes it an attractive candidate for high-throughput screening and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further facilitated the exploration of 6-Cyclobutoxypyridine-2,3-diamine hydrochloride's pharmacological potential. Molecular docking simulations have been employed to predict its interactions with various protein targets, including enzymes and receptors involved in critical biological processes. These studies have suggested that this compound may exhibit inhibitory activity against several therapeutic targets, making it a valuable lead compound for drug discovery.

The synthesis of 6-Cyclobutoxypyridine-2,3-diamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclobutoxy group at the 6-position of the pyridine ring is a key step in its synthesis, often achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. The subsequent functionalization at the 2- and 3-positions with amino groups typically involves reductive amination or other similar strategies.

In terms of biological activity, preliminary studies on 6-Cyclobutoxypyridine-2,3-diamine hydrochloride have shown promising results in various in vitro assays. These studies have highlighted its potential as an inhibitor of certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The dual amino functionality also suggests possible applications in modulating neurotransmitter systems, although further research is needed to fully elucidate these effects.

The pharmacokinetic properties of 6-Cyclobutoxypyridine-2,3-diamine hydrochloride are another area of interest. Its solubility profile and stability under physiological conditions are crucial factors that determine its suitability for therapeutic use. Preliminary data indicate that this compound exhibits reasonable bioavailability and metabolic stability, which are essential characteristics for any drug candidate.

Future directions for research on 6-Cyclobutoxypyridine-2,3-diamine hydrochloride include exploring its mechanism of action in detail and conducting preclinical studies to assess its safety and efficacy. Additionally, efforts are underway to optimize its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Collaborative efforts between synthetic chemists and biologists will be essential in realizing the full therapeutic potential of this compound.

The broader significance of compounds like 6-Cyclobutoxypyridine-2,3-diamine hydrochloride lies in their contribution to the ongoing quest for novel treatments for human diseases. By leveraging structural diversity and computational tools, researchers can accelerate the discovery process and bring new therapeutic options to patients more quickly than ever before.